Cas no 87996-46-1 (Propanediamide, N-methyl-)

Propanediamide, N-methyl- structure
Propanediamide, N-methyl- structure
Product Name:Propanediamide, N-methyl-
CAS No:87996-46-1
MF:C4H8N2O2
MW:116.118520736694
CID:649030
PubChem ID:14510872
Update Time:2025-04-19

Propanediamide, N-methyl- Chemical and Physical Properties

Names and Identifiers

    • Propanediamide, N-methyl-
    • N'-methylpropanediamide
    • SCHEMBL410254
    • N~1~-Methylpropanediamide
    • DTXSID50561136
    • monomethyl malonamide
    • 87996-46-1
    • AKOS006337506
    • Inchi: 1S/C4H8N2O2/c1-6-4(8)2-3(5)7/h2H2,1H3,(H2,5,7)(H,6,8)
    • InChI Key: ZTIZMENJNZDJFS-UHFFFAOYSA-N
    • SMILES: O=C(CC(N)=O)NC

Computed Properties

  • Exact Mass: 116.058577502g/mol
  • Monoisotopic Mass: 116.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 72.2Ų
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